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Physical-Chemical Properties & Solubility

The table below summarizes key data on tetraniliprole's properties, which are fundamental to understanding

its behavior in the environment.

Property Value Conditions / Notes

Chemical Formula C₂₂H₁₆ClF₃N₁₀O₂ - [1]

Molecular Mass 544.88 g/mol - [1]

Water Solubility 1.0 mg L⁻¹ Low; at 20°C and pH 7 [1]

Octanol-Water Partition Coefficient (Log P) 2.6 Low; at 20°C and pH 7 [1]

Vapour Pressure 3.2 x 10⁻³ mPa Low volatility; at 20°C [1]

Henry's Law Constant 1.7 x 10⁻³ Pa m³ mol⁻¹ Non-volatile; at 25°C [1]

Dissociation Constant (pKa) 9.1 - [1]

Solubility in Organic Solvents (at 20°C) [1]:

Acetone: 21,800 mg L⁻¹

Ethyl acetate: 6,400 mg L⁻¹
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Methanol: 2,900 mg L⁻¹

Toluene: 170 mg L⁻¹

Environmental Fate and Persistence

Tetraniliprole's behavior and persistence in various environmental compartments are summarized in the

following table.

Parameter Value Conditions / Notes

Soil Degradation (Lab
DT₅₀)

86 days Moderately persistent; geometric mean [1]

Soil Degradation (Field
DT₅₀)

165 days Persistent; Australian dossier notes a range of 25-

433 days [1]

Persistence
Classification

"Forever chemical"

(PFAS)

Based on environmental persistence

(sediment/water DT₅₀ ≥ 90 days or field DT₅₀ ≥ 60
days) [1]

General
Biodegradability

Not readily
biodegradable

- [1]

Dissipation on Plant
Matrix (RL₅₀)

1.7 days Published data range 1.6-1.8 days, 2 crops [1]

A 2025 residue study on pigeon pea reported a much shorter half-life of 4.39 and 5.81 days at single and

1.25X doses, respectively. The study also found that residues in mature pods and seeds at harvest were below

the limit of quantification (LOQ = 0.01 mg kg⁻¹), and no residues of its metabolite (BCS-CQ 63359) or

parent compound were detected in soil at harvest [2].

Detailed Experimental Protocol: Residue Analysis

For your reference, here is a detailed methodology from a recent study that analyzed the persistence and

kinetics of tetraniliprole in pigeon pea (Cajanus cajan L.) [2].
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1. Extraction: The study employed the QuEChERS method. This is a widely used, efficient approach

for extracting pesticide residues from plant and soil matrices. The specific methodology followed the
original procedure described by Anastassiades et al. (2003) [2].

2. Detection and Quantification: Analysis was performed using Liquid Chromatography coupled
with Mass Spectrometry (LC-MS). This technique provides high sensitivity and selectivity for

identifying and quantifying target analytes in complex samples [2].
3. Method Validation:

Recovery Range: The mean recovery of tetraniliprole and its metabolite BCS-CQ 63359 from
various parts of the pigeon pea plant (immature pods, mature pods, seeds) and soil was

between 76.38% and 105.68%. This falls within acceptable validation guidelines, indicating
good accuracy of the method [2].

Limit of Quantification (LOQ): The LOQ for the method was established at 0.01 mg kg⁻¹ for
both tetraniliprole and its metabolite [2].

4. Sample Collection: Samples of immature pods with seeds were collected at intervals starting from
2 hours after the final application of tetraniliprole until harvest. Mature pods, seeds, and soil samples

were also collected at the time of harvest [2].
5. Kinetics and Half-life Calculation: The residue data obtained over time was used to determine

the dissipation kinetics and calculate the half-life (DT₅₀) of tetraniliprole in the pigeon pea crop [2].

The workflow of this analytical and persistence study is outlined in the following diagram.
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Study Design

Field Application:
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Key Takeaways for Researchers

Mode of Action: Tetraniliprole is a diamide insecticide (IRAC MoA class 28) that acts on insect

ryanodine receptors (RyRs), causing unregulated calcium release, loss of muscle control, and
eventual death [1] [3].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s869996?utm_src=pdf-body-img
https://www.smolecule.com/products/s869996?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/3190.htm
https://news.agropages.com/News/NewsDetail---55450.htm
https://www.smolecule.com/products/s869996?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Regulatory Status: As of the end of 2020, tetraniliprole was not approved under EC Regulation

1107/2009 in the European Union [1]. However, it has been registered in other countries, including
the USA, Canada, Australia, and as of late 2025, China [1] [3].

Resistance Monitoring: Although no resistance has been officially identified in the cited records [1],
a 2024 study selected Helicoverpa armigera with tetraniliprole in the lab and found evidence of

resistance and associated fitness costs, highlighting the need for proactive resistance management
strategies [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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